Cas no 2247107-21-5 ((4-Methyl-1,3-thiazol-2-yl)-piperidin-4-ylmethanamine;dihydrochloride)

• Product Name: (4-Methyl-1,3-thiazol-2-yl)-piperidin-4-ylmethanamine;dihydrochloride
• CAS No: 2247107-21-5
• MF: C₁₀H₁₉Cl₂N₃S
• MW: 284.248958826065
• CID: 5325600
• Update Time: 2025-05-21

(4-Methyl-1,3-thiazol-2-yl)-piperidin-4-ylmethanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-1,3-thiazol-2-yl)-piperidin-4-ylmethanamine;dihydrochloride
• Z3379439403
• (4-methyl-1,3-thiazol-2-yl)(piperidin-4-yl)methanamine dihydrochloride

• Inchi： 1S/C10H17N3S.2ClH/c1-7-6-14-10(13-7)9(11)8-2-4-12-5-3-8;;/h6,8-9,12H,2-5,11H2,1H3;2*1H
• InChI Key： RVZOKSRLYZFHDF-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C=C(C)N=C1C(C1CCNCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 182
• Topological Polar Surface Area: 79.2

Additional information on (4-Methyl-1,3-thiazol-2-yl)-piperidin-4-ylmethanamine;dihydrochloride

Comprehensive Overview of (4-Methyl-1,3-thiazol-2-yl)-piperidin-4-ylmethanamine;dihydrochloride (CAS No. 2247107-21-5)

The compound (4-Methyl-1,3-thiazol-2-yl)-piperidin-4-ylmethanamine;dihydrochloride (CAS No. 2247107-21-5) is a chemically synthesized small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 4-methyl-1,3-thiazole ring linked to a piperidine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential role as a modulator of specific biological pathways, which could lead to breakthroughs in treating neurological and metabolic disorders.

In recent years, the demand for novel compounds like (4-Methyl-1,3-thiazol-2-yl)-piperidin-4-ylmethanamine;dihydrochloride has surged due to advancements in precision medicine and targeted drug delivery. The compound's dihydrochloride salt form enhances its solubility and stability, making it more suitable for preclinical studies. This attribute aligns with the growing trend of optimizing drug candidates for improved bioavailability, a topic frequently searched by professionals in the field.

The synthesis and characterization of CAS No. 2247107-21-5 involve sophisticated techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and consistency, which are critical for reproducible research outcomes. Given the increasing focus on AI-driven drug discovery, this compound's well-defined structure makes it an ideal subject for computational modeling and virtual screening experiments.

Another area of interest is the compound's potential application in neuropharmacology. The piperidine scaffold is a common feature in many central nervous system (CNS) drugs, and the addition of the thiazole ring could offer unique binding properties. This has led to speculation about its efficacy in addressing conditions like cognitive impairment or mood disorders, topics that are highly searched in academic and medical communities.

From a commercial perspective, (4-Methyl-1,3-thiazol-2-yl)-piperidin-4-ylmethanamine;dihydrochloride is part of a broader class of heterocyclic compounds that are in high demand for drug development. Its CAS number, 2247107-21-5, serves as a unique identifier in global chemical databases, facilitating its procurement and regulatory compliance. This is particularly relevant given the emphasis on supply chain transparency in the pharmaceutical industry.

In summary, (4-Methyl-1,3-thiazol-2-yl)-piperidin-4-ylmethanamine;dihydrochloride represents a fascinating intersection of chemistry and biology. Its structural features, combined with its potential therapeutic applications, make it a compound worth watching in the coming years. As research continues to unfold, it is likely to become a staple in discussions about next-generation therapeutics and innovative drug design.